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Compound of Interest

Compound Name: Triisopropyl citrate

Cat. No.: B1609684

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular characteristics
of triisopropyl citrate, a compound of interest in various scientific and pharmaceutical
applications.

Core Molecular Data

The essential molecular identifiers for triisopropyl citrate are summarized in the table below.
This information is critical for accurate experimental design, analytical characterization, and
computational modeling.

Parameter Value Reference
Molecular Formula C15H2607 [11121[3114]
Molecular Weight 318.36 g/mol [1]14]

tripropan-2-yl 2-

IUPAC Name hydroxypropane-1,2,3- [1]
tricarboxylate
CAS Registry Number 74592-76-0 [2][3][4]

Logical Relationship of Molecular Descriptors
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The relationship between the common name, molecular formula, and molecular weight is a
fundamental concept in chemistry. The molecular formula dictates the elemental composition,
which in turn determines the molecular weight. The following diagram illustrates this logical
connection for triisopropyl citrate.
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Caption: Logical flow from chemical name to molecular weight.

This document is intended for a technical audience and assumes a foundational knowledge of
chemistry. The data presented is compiled from publicly available chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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